![molecular formula C23H21NO5 B4848349 2-(2-naphthyl)-2-oxoethyl N-[(2-methylphenoxy)acetyl]glycinate](/img/structure/B4848349.png)
2-(2-naphthyl)-2-oxoethyl N-[(2-methylphenoxy)acetyl]glycinate
Overview
Description
2-(2-naphthyl)-2-oxoethyl N-[(2-methylphenoxy)acetyl]glycinate, also known as Nap-Gly, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.
Scientific Research Applications
2-(2-naphthyl)-2-oxoethyl N-[(2-methylphenoxy)acetyl]glycinate has been studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and neurodegenerative disorders. In cancer research, this compound has been shown to inhibit the growth and proliferation of cancer cells by inducing apoptosis and inhibiting angiogenesis. In inflammation research, this compound has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. In neurodegenerative disorder research, this compound has been shown to protect neurons from oxidative stress and improve cognitive function.
Mechanism of Action
The mechanism of action of 2-(2-naphthyl)-2-oxoethyl N-[(2-methylphenoxy)acetyl]glycinate is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. In cancer research, this compound has been shown to inhibit the activity of histone deacetylases (HDACs) and the PI3K/Akt/mTOR signaling pathway. In inflammation research, this compound has been shown to inhibit the activity of nuclear factor-kappa B (NF-κB) and the production of pro-inflammatory cytokines. In neurodegenerative disorder research, this compound has been shown to activate the Nrf2/ARE signaling pathway and increase the expression of antioxidant enzymes.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in different cell types and tissues. In cancer cells, this compound has been shown to induce apoptosis, inhibit angiogenesis, and decrease cell migration and invasion. In immune cells, this compound has been shown to reduce the production of pro-inflammatory cytokines and increase the production of anti-inflammatory cytokines. In neurons, this compound has been shown to protect against oxidative stress and improve cognitive function.
Advantages and Limitations for Lab Experiments
The advantages of using 2-(2-naphthyl)-2-oxoethyl N-[(2-methylphenoxy)acetyl]glycinate in lab experiments include its high potency, specificity, and low toxicity. However, the limitations of using this compound in lab experiments include its limited solubility in aqueous solutions and its relatively high cost compared to other compounds.
Future Directions
There are several future directions for 2-(2-naphthyl)-2-oxoethyl N-[(2-methylphenoxy)acetyl]glycinate research. In cancer research, future studies could focus on the development of this compound derivatives with improved solubility and selectivity. In inflammation research, future studies could focus on the identification of the specific targets of this compound and the development of more effective delivery methods. In neurodegenerative disorder research, future studies could focus on the optimization of this compound dosage and treatment duration. Overall, the potential therapeutic applications of this compound make it a promising compound for future research and development.
properties
IUPAC Name |
(2-naphthalen-2-yl-2-oxoethyl) 2-[[2-(2-methylphenoxy)acetyl]amino]acetate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H21NO5/c1-16-6-2-5-9-21(16)28-15-22(26)24-13-23(27)29-14-20(25)19-11-10-17-7-3-4-8-18(17)12-19/h2-12H,13-15H2,1H3,(H,24,26) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IDZHTXAQLXVBJW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1OCC(=O)NCC(=O)OCC(=O)C2=CC3=CC=CC=C3C=C2 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H21NO5 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
391.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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